(2-Methyl-6-((4-methylphenyl)sulfanyl)-4-pyrimidinyl)methyl phenyl sulfone

• IUPAC Name: 4-(benzenesulfonylmethyl)-2-methyl-6-(4-methylphenyl)sulfanylpyrimidine
• InChI: InChI=1S/C19H18N2O2S2/c1-14-8-10-17(11-9-14)24-19-12-16(20-15(2)21-19)13-25(22,23)18-6-4-3-5-7-18/h3-12H,13H2,1-2H3
• InChI Key: CCRCFARHKSJXQB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SC2=NC(=NC(=C2)CS(=O)(=O)C3=CC=CC=C3)C
• Molecular Formula: C19H18N2O2S2
• Molecular Weight: 370.5 g/mol

Description

(2-Methyl-6-((4-methylphenyl)sulfanyl)-4-pyrimidinyl)methyl phenyl sulfone, also known as DMSO2 or sulfoxide, is a chemical compound widely used in scientific research. It is a colorless and odorless liquid that has been investigated for its potential therapeutic properties. In

Scientific Research Applications

Antitumor Activity

Compounds related to (2-Methyl-6-((4-methylphenyl)sulfanyl)-4-pyrimidinyl)methyl phenyl sulfone have demonstrated significant potential in anticancer research. For example, a study by Hafez & El-Gazzar (2017) found that certain thieno[3,2-d]pyrimidine derivatives showed potent anticancer activity against human cancer cell lines, including breast adenocarcinoma and cervical carcinoma.

Dihydrofolate Reductase Inhibition

Another area of research is the investigation of pyrimidine derivatives as inhibitors of dihydrofolate reductase (DHFR), an enzyme critical in DNA synthesis. Al-Wahaibi et al. (2021) Al-Wahaibi et al. (2021) examined the structural characteristics of such compounds, potentially opening avenues for developing new DHFR inhibitors.

Synthesis and Structural Analysis

The synthesis and crystal structure of compounds similar to the one are also a significant research focus. For instance, Ming & South (2004) Ming & South (2004) reported on the synthesis and crystal structure of a related pyrimidinyl compound, contributing to the understanding of the structural properties of these molecules.

Antiviral Activity

Research by Solomyannyi et al. (2019) Solomyannyi et al. (2019) indicates that certain sulfonic cytosine derivatives, closely related to this compound, exhibit antiviral activities. This suggests potential applications in developing new antiviral drugs.

Synthesis Methods and Biological Activities

The development of efficient synthesis methods for related compounds and their biological activities are important research directions. Bassyouni & Fathalla (2013) Bassyouni & Fathalla (2013) focused on synthesizing new heterocyclic sulfanylpyrimidin-4(3H)-one derivatives, highlighting the diverse biological activities of these compounds.